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Compound of Interest

Compound Name: Rubidium-85

Cat. No.: B076637

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals working with
Rubidium-85 (8°Rb) Bose-Einstein Condensates (BECs). The focus is on practical strategies
to reduce inelastic collision losses, a critical challenge in achieving and manipulating stable
85Rb BECs.

Frequently Asked Questions (FAQs)

Q1: Why is my 8Rb atom number decaying so rapidly, preventing BEC formation?

Al: Rapid atom loss in 8°Rb is primarily due to its large, negative background s-wave scattering
length (a = -443 ao), which leads to attractive interactions and a high rate of inelastic three-
body recombination.[1][2] This process, where three atoms collide and are ejected from the
trap, is the dominant loss mechanism. To counteract this, it is essential to use a Feshbach
resonance to tune the scattering length to a positive value, inducing repulsive interactions that
stabilize the condensate.[1][2]

Q2: What is a Feshbach resonance and why is it crucial for 8Rb BECs?

A2: A Feshbach resonance is a magnetically tunable scattering resonance that allows for
precise control over the interaction strength between atoms.[3][4] By applying an external
magnetic field, the scattering length can be varied over a wide range, even changing its sign

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b076637?utm_src=pdf-interest
https://www.benchchem.com/product/b076637?utm_src=pdf-body
https://www.researchgate.net/publication/253317364_Very-high-precision_bound-state_spectroscopy_near_a_85Rb_Feshbach_resonance
https://pubs.aip.org/aip/rsi/article/81/6/063103/352718/R85b-tunable-interaction-Bose-Einstein-condensate
https://www.researchgate.net/publication/253317364_Very-high-precision_bound-state_spectroscopy_near_a_85Rb_Feshbach_resonance
https://pubs.aip.org/aip/rsi/article/81/6/063103/352718/R85b-tunable-interaction-Bose-Einstein-condensate
https://physics.gu.se/~tfkhj/SaraCampbell.pdf
https://www.wm.edu/as/physics/documents/seniorstheses/class2014theses/lee_g.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

from attractive (negative) to repulsive (positive).[3] For 85Rb, with its inherent attractive

interactions, tuning the scattering length to a positive value via a Feshbach resonance is a

prerequisite for creating a stable BEC.[1][2] The most commonly utilized resonance for this

purpose is a broad s-wave Feshbach resonance located at approximately 155 G.[1][2]

Q3: How can | be sure | am on the correct side of the Feshbach resonance (i.e., positive

scattering length)?

A3: Verifying the sign of the scattering length can be done through several methods:

Expansion Imaging: A BEC with a positive scattering length (repulsive interactions) will
expand when released from the trap. Conversely, a condensate with a negative scattering
length (attractive interactions) will contract and may collapse.

Radio-Frequency (RF) Spectroscopy: The interaction energy of the condensate, which
depends on the scattering length, can be measured using RF spectroscopy. A shift in the
spectral line can indicate the sign and magnitude of the interaction energy.

Three-Body Loss Rate: The rate of three-body recombination is highly dependent on the
scattering length. By measuring the atom loss rate at different magnetic fields around the
resonance, you can map out the scattering length dependence and identify the region of
positive scattering length, which generally corresponds to lower three-body loss rates away
from the resonance peak.

Q4: My BEC atom number is fluctuating between experimental runs. What are the likely

causes?

A4: Fluctuations in the final BEC atom number can stem from several sources:

Initial Atom Number and Temperature: Instabilities in the loading of the magneto-optical trap
(MOT) or variations in the initial temperature before evaporative cooling can propagate to the
final BEC atom number.

Magnetic Field Instability: Small drifts or noise in the magnetic field used to tune the
Feshbach resonance can cause significant changes in the scattering length, affecting the
efficiency of evaporative cooling and the stability of the final condensate.
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e Laser Intensity and Pointing Stability: Fluctuations in the power or pointing of the optical

dipole trap lasers can lead to variations in the trap depth and frequencies, altering the

evaporative cooling trajectory.

o Timing Jitter: Inconsistent timing in the experimental sequence, particularly during the

evaporative cooling ramp, can lead to different final conditions.

Troubleshooting Guides

Issue 1: Rapid Atom Loss During Evaporative Cooling

Symptoms:

e Asharp decrease in the number of trapped atoms as the optical trap depth is lowered.

« Inability to reach the phase-space density required for condensation.

Possible Causes and Solutions:

Cause

Solution

Incorrect Magnetic Field: The magnetic field is
not set to a value that provides a sufficiently

positive scattering length.

Action: Calibrate the magnetic field carefully

using a known Feshbach resonance. Perform a
loss spectroscopy experiment around the target
resonance to identify the optimal magnetic field

for evaporation (see Experimental Protocol 2).

High Three-Body Recombination: The atomic
density is too high for the given scattering

length, leading to excessive three-body loss.

Action: Start evaporative cooling at a lower
initial density. Adjust the magnetic field to a
region with a smaller (but still positive)
scattering length to reduce the three-body loss
rate. The three-body loss coefficient, Ks, is

highly dependent on the scattering length.

Off-Resonant Light Scattering: Heating from the

optical trapping lasers.

Action: Ensure the trapping laser is far-detuned
from any atomic resonances. Use high-quality

laser sources with low intensity noise.

Issue 2: BEC Collapses or is Unstable
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Symptoms:
e The BEC is observed to suddenly disappear.
e The number of atoms in the BEC is small and does not persist.

Possible Causes and Solutions:

Cause Solution

Negative Scattering Length: The magnetic field Action: Re-calibrate the magnetic field.
has drifted to a value corresponding to an Implement active magnetic field stabilization to

attractive interaction. minimize drifts.

_ - N Action: Reduce the scattering length by
Modulational Instability: For large positive o o
] ] N adjusting the magnetic field. Lower the peak
scattering lengths and high densities, the ) )
i density of the condensate by reducing the trap
condensate can become dynamically unstable. ]
confinement.

Presence of Narrow Lossy Feshbach ) ) ]

o Action: Perform a high-resolution loss
Resonances: The magnetic field may be ]
_ _ spectroscopy scan around the operating
inadvertently tuned to a narrow, uncharacterized o ] ) )

) ) magnetic field to identify and avoid any narrow
Feshbach resonance that enhances inelastic
loss features.

losses.

Data Presentation
Table 1: Key Feshbach Resonances in 8°Rb

The following table summarizes experimentally confirmed Feshbach resonances in 8Rb, which
are crucial for controlling collisional properties.[5][6]
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Atomic State Magnetic Field (G) Width (G) Resonance Type
|[F=2, m_F=-2) + |F=2,

155.041(18) 10.71(2) s-wave
m_F=-2)
|[F=2, m_F=-2) + |F=2,

219.9(2) 0.28(6) s-wave
m_F=-2)
|F=2, m_F=+2) +

258.9 - s-wave
|[F=2, m_F=+2)
|[F=2, m_F=+2) +

265.8 - s-wave
|[F=2, m_F=+2)
|F=2, m_F=+2) +

288.7 - s-wave
|[F=2, m_F=+2)
[F=2, m_F=+2) +

312.3 - s-wave
|F=2, m_F=+2)
|F=2, m_F=+2) +

370.4 - s-wave
|[F=2, m_F=+2)
[F=2, m_F=+2) +

403.4 - s-wave
|[F=2, m_F=+2)
|[F=2, m_F=+2) +

412.3 - s-wave
|[F=2, m_F=+2)
|[F=2, m_F=-2) + |F=2,

268.6 - s-wave
m_F=-2)
|[F=2, m_F=-2) + |F=2,

277.6 - s-wave
m_F=-2)
|[F=2, m_F=-2) + |F=2,

319.4 - s-wave
m_F=-2)
|[F=2, m_F=-2) + |F=2,

345.5 - s-wave
m_F=-2)
|[F=2, m_F=-2) + |F=2,

368.8 - s-wave

m_F=-2)
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|F=2, m_F=-2) + |F=2,

F=-2) 381.1 - s-wave
m_F=-
|[F=2, m_F=-2) + |F=2,

F=2) 404.0 - s-wave
m_ =
|[F=2, m_F=-2) + |F=2,

F=-2) 409.8 - s-wave
m_F=-
|F=2, m_F=+2) +

28.3 - s-wave

|[F=3, m_F=+3)

Note: The absence of a width value indicates a narrow resonance where the width has not
been precisely measured.

Table 2: Three-Body Loss Coefficient (Ks) near the 155 G
Feshbach Resonance

The three-body loss coefficient, Ks, is a critical parameter for understanding and modeling atom
loss. Its value is highly dependent on the scattering length, 'a’.

Scattering Length (al/ao) Approximate Ks (cm®/s)
-8.4 <5x10-2°
+89.1

Note: Precise values of K3z as a function of scattering length are complex to measure and
calculate. The provided values offer guidance for understanding the magnitude of three-body
losses.[7]

Experimental Protocols
Protocol 1: Magnetic Field Calibration using a Feshbach
Resonance

Objective: To accurately calibrate the relationship between the current supplied to the
Feshbach coils and the magnetic field experienced by the atoms.
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Methodology:

e Prepare a cold, trapped sample of 8Rb atoms in the desired hyperfine state (e.g., |F=2,
m_F=-2)).

e Choose a known, relatively narrow Feshbach resonance from Table 1 for calibration.

e Scan the current to the Feshbach coils in small increments across the expected resonance
value.

o At each current step, hold the atoms in the trap for a fixed duration (e.g., 100-500 ms) to
allow for inelastic losses to occur.

» After the hold time, release the atoms from the trap and measure the remaining atom
number using absorption imaging.

» Plot the remaining atom number as a function of the coil current. The current value
corresponding to the minimum atom number is the location of the Feshbach resonance.

e By comparing the measured current value to the known magnetic field of the resonance, a
calibration factor (G/A) can be determined.

» For higher precision, this can be repeated with RF or microwave spectroscopy to measure
the Zeeman splitting of atomic energy levels at a given coil current.

Protocol 2: Feshbach Resonance Loss Spectroscopy

Objective: To identify the locations of Feshbach resonances by observing enhanced atom loss.
Methodology:

e Prepare a cold sample of 8Rb atoms in an optical dipole trap.

» Ramp the magnetic field to a starting value for the scan.

» Allow the magnetic field to stabilize.
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» Hold the atoms at this magnetic field for a fixed time to allow for collisions and potential
losses.

e Measure the number of remaining atoms.
e Repeat this process for a range of magnetic field values.

» Plot the remaining atom number versus the magnetic field. A dip in the atom number
indicates a Feshbach resonance where inelastic losses are enhanced.

Visualizations
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Caption: Experimental workflow for creating a Rubidium-85 BEC.
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Caption: Troubleshooting logic for high atom loss in 8Rb BEC experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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